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Compound of Interest

Compound Name: Carbamylcholine

Cat. No.: B1198889 Get Quote

Technical Support Center: Carbamylcholine
(Carbachol)
This guide provides researchers, scientists, and drug development professionals with essential

information on the proper dissolution and storage of Carbamylcholine (also known as

Carbachol) for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Carbamylcholine and what is its primary mechanism of action in research?

Carbamylcholine, or Carbachol, is a synthetic choline ester that functions as a non-selective

cholinergic agonist.[1] It mimics the effect of acetylcholine by binding to and activating both

muscarinic and nicotinic acetylcholine receptors.[2] A key feature for experimental use is its

resistance to hydrolysis by cholinesterases, the enzymes that normally break down

acetylcholine, resulting in a more prolonged action compared to the natural neurotransmitter.[1]

[3]

Q2: What are the recommended solvents for dissolving Carbamylcholine Chloride?

Carbamylcholine chloride is highly soluble in water and can also be dissolved in other

solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and methanol.[1] Water is often the

preferred solvent for creating aqueous solutions for in vitro and in vivo experiments.
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Q3: How should I prepare a stock solution of Carbamylcholine?

To prepare a stock solution, first calculate the required mass of Carbamylcholine powder

based on its molecular weight (182.65 g/mol ) and your desired final concentration and volume.

[1] Weigh the hygroscopic powder in a controlled environment and dissolve it in the appropriate

volume of your chosen solvent. Ensure the powder is fully dissolved by vortexing or gentle

warming if necessary, depending on the solvent used.[4] For sterile applications, the resulting

solution should be passed through a 0.22 µm sterile filter.

Q4: What are the proper storage conditions for solid Carbamylcholine?

Solid Carbamylcholine chloride is a hygroscopic, white crystalline powder.[5][6] It should be

stored desiccated at room temperature (10-30°C).[1][3] For long-term storage (months to

years), it is recommended to keep it in a dry, dark place at -20°C.[4][7]

Q5: How should I store my prepared Carbamylcholine stock solutions?

The storage conditions for Carbamylcholine solutions depend on the solvent and the intended

duration of storage:

Aqueous solutions: Can be stored at 4°C for up to 6 months.[3][8]

Solutions in solvent (e.g., DMSO): For long-term storage of up to one year, aliquoting and

storing at -80°C is recommended.[4] For short-term use (days to weeks), storage at 0-4°C is

acceptable.[7]

Q6: How stable are Carbamylcholine solutions?

Aqueous solutions of Carbamylcholine are generally stable, even when heated.[9] However,

for autoclaving, stability is highest when the solution is buffered to a pH of 3.5.[9] Unbuffered

solutions may experience up to 5% decomposition upon autoclaving.[9] The solid form is

sensitive to moisture and should be handled accordingly.[5]
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Problem Possible Cause Recommended Solution

Powder is difficult to dissolve.

1. Incorrect solvent or

insufficient volume used.2.

Solution temperature is too

low.

1. Confirm solubility in your

chosen solvent using the data

table below. Ensure you are

using a sufficient volume.2.

Gentle warming (up to 50°C)

can aid dissolution in solvents

like ethanol or DMSO.[4]

Precipitate forms in a stored

solution.

1. The storage temperature is

too low for the concentration

(especially for DMSO

stocks).2. Solvent has

evaporated over time,

increasing the concentration.

1. Gently warm the solution in

a water bath to redissolve the

precipitate before use.2.

Always use tightly sealed vials.

If evaporation is suspected, it

is best to prepare a fresh

solution.

Inconsistent experimental

results.

1. Solution degradation due to

improper storage.2. Inaccurate

initial concentration.

1. Prepare fresh stock

solutions, especially for long-

term or sensitive experiments.

It is recommended to use

freshly prepared solutions for

in vivo studies.[4]2.

Recalculate the mass needed,

accounting for the batch-

specific molecular weight if

hydration varies.[1]

Data Summary Tables
Table 1: Solubility of Carbamylcholine Chloride
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

Water 100 mM - 197.09 mM 18.27 - 36 mg/mL
Also cited as 1 g in 1

mL.[1][4][9]

DMSO 50 mM 9.13 mg/mL

Some sources

suggest warming to

50°C may be required.

[1][4]

Ethanol ~65.7 mM ~12 mg/mL
Warming to 50°C may

be required.[4]

Methanol Not specified 100 mg/mL

PBS (pH 7.2) Not specified 5 mg/mL [10]

Table 2: Storage Conditions for Carbamylcholine

Form Condition Temperature Duration

Solid Powder Desiccated, dark Room Temperature
Short to Medium-term.

[1]

Desiccated, dark -20°C
Long-term (up to 3

years).[4][7]

Stock Solution Aqueous or in solvent 0 - 4°C
Short-term (days to

weeks).[7]

Stock Solution Aqueous 4°C Up to 6 months.[8]

Stock Solution
In solvent (e.g.,

DMSO)
-20°C

Long-term (months).

[7]

Stock Solution
In solvent (e.g.,

DMSO)
-80°C

Long-term (up to 1

year).[4]
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Experimental Protocols
Protocol 1: Preparation of a 100 mM Aqueous Stock Solution

Calculation: To make 10 mL of a 100 mM solution, calculate the required mass:

Mass (g) = 182.65 g/mol * 0.1 mol/L * 0.010 L = 0.18265 g = 182.65 mg

Weighing: Accurately weigh 182.65 mg of Carbamylcholine chloride powder. As the

compound is hygroscopic, perform this step quickly in an area with controlled humidity if

possible.[5][11]

Dissolution: Transfer the powder to a 15 mL conical tube. Add 8 mL of high-purity water (e.g.,

Milli-Q or equivalent). Vortex thoroughly until the powder is completely dissolved.

Final Volume: Adjust the final volume to 10 mL with water.

Sterilization (Optional): For cell culture or in vivo use, sterilize the solution by passing it

through a 0.22 µm syringe filter into a sterile container.

Storage: Aliquot the solution into sterile microcentrifuge tubes and store at 4°C for up to 6

months or -20°C for longer-term storage.[7]
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Caption: Workflow for preparing Carbamylcholine stock solutions.
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Caption: Simplified Carbamylcholine signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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